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Compound of Interest

Compound Name: Sulfacetamide 13C6

Cat. No.: B15560385

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and analysis of Sulfacetamide-13C6. This stable isotope-labeled compound is a critical tool in
pharmacokinetic and metabolic studies, serving as an internal standard for the quantification of
sulfacetamide in complex biological matrices. This document outlines its physicochemical
characteristics, provides detailed experimental protocols, and illustrates key biological
pathways and analytical workflows.

Core Chemical Properties

Sulfacetamide-13C6 is a stable isotope-labeled analog of the sulfonamide antibiotic,
sulfacetamide. The six carbon atoms of the aniline ring are replaced with carbon-13 isotopes,
resulting in a mass shift that allows for its differentiation from the unlabeled drug in mass
spectrometry-based assays.

Physicochemical Data

The incorporation of carbon-13 isotopes has a negligible effect on the physicochemical
properties of the molecule. Therefore, the properties of unlabeled sulfacetamide are presented
as a close approximation for Sulfacetamide-13C6.
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Property Value Source
Molecular Formula C213C6H10N203S LGC Standards
Molecular Weight 220.19 g/mol LGC Standards
Accurate Mass 220.06 LGC Standards
Appearance White to off-white solid/powder  --INVALID-LINK--
Melting Point 182-184 °C --INVALID-LINK--
Soluble in 150 parts water at
20°C, in 15 parts alcohol, and
in 7 parts acetone. Soluble in
N mineral acids and solutions of
Solubility [1]

alkali hydroxides and
carbonates. Slightly soluble in

ether; very slightly soluble in

chloroform.
pKal (amino group) 1.8 [1]
pKa2 (sulfonamide group) 5.4 [1]

Biological Activity and Mechanism of Action

Sulfacetamide is a competitive inhibitor of the bacterial enzyme dihydropteroate synthase

(DHPS).[2][3][4] This enzyme catalyzes the condensation of para-aminobenzoic acid (PABA)

with dihydropterin pyrophosphate to form dihydropteroate, a crucial step in the de novo

synthesis of folate.[2] Folate is an essential cofactor for the synthesis of nucleic acids and

amino acids. By blocking this pathway, sulfacetamide inhibits bacterial growth.[2] Mammalian

cells are unaffected as they obtain folate from their diet.
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Bacterial Folate Synthesis Pathway Inhibition by Sulfacetamide
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General Synthesis Workflow for Sulfacetamide-13C6
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LC-MS/MS Quantitative Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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